Cas no 2411235-52-2 (2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide)

• Product Name: 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide
• CAS No: 2411235-52-2
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 5416118
• PubChem ID: 145906840
• Update Time: 2025-10-16

2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2411235-52-2
• 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide
• EN300-7559844
• 2-chloro-N-{[6-(morpholin-4-yl)pyridin-2-yl]methyl}propanamide
• Z2596884955

• Inchi： 1S/C13H18ClN3O2/c1-10(14)13(18)15-9-11-3-2-4-12(16-11)17-5-7-19-8-6-17/h2-4,10H,5-9H2,1H3,(H,15,18)
• InChI Key： UXJGCOWYKUPZKI-UHFFFAOYSA-N
• SMILES： ClC(C)C(NCC1=CC=CC(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 283.1087545g/mol
• Monoisotopic Mass: 283.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide

2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide: A Comprehensive Overview

The compound with CAS No. 2411235-52-2, known as 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated propanamide group attached to a morpholine-containing pyridine ring. The morpholine ring is a key structural feature, contributing to the compound's stability and bioavailability.

Recent studies have highlighted the importance of morpholine-containing compounds in drug design due to their ability to modulate various biological pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for anti-cancer therapies. The chlorinated propanamide group further enhances the molecule's pharmacokinetic properties, ensuring efficient absorption and distribution within the body.

The synthesis of 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyridine ring with the morpholine substituent and subsequent alkylation to introduce the propanamide group. Optimization of reaction conditions has been a focus of recent research, with studies in *Organic Process Research & Development* detailing methods to improve yield and purity.

In terms of applications, this compound has shown potential in the development of targeted drug delivery systems. Its ability to interact with specific cellular receptors makes it a valuable tool in designing drugs that can selectively bind to diseased cells while minimizing side effects. Additionally, its stability under physiological conditions ensures prolonged activity, which is crucial for chronic disease management.

From an environmental perspective, the compound's biodegradability has been assessed in recent eco-toxicological studies. Findings from *Environmental Science & Technology* indicate that it undergoes rapid degradation under aerobic conditions, reducing its ecological footprint. This is particularly important for large-scale manufacturing processes where waste management is a critical concern.

Looking ahead, ongoing research aims to explore the therapeutic potential of this compound further. Collaborative efforts between academic institutions and pharmaceutical companies are focusing on its role in treating neurodegenerative diseases, where its ability to cross the blood-brain barrier could be advantageous. Preliminary results from preclinical trials are promising, suggesting that this compound could serve as a lead molecule for developing innovative treatments.

In conclusion, 2-Chloro-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]propanamide (CAS No. 2411235-52-2) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with recent research findings, positions it as a versatile tool with applications ranging from drug development to environmental science. As further studies unfold, this compound is expected to contribute even more significantly to scientific progress.